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Introduction
Lechatelierite, a naturally occurring silica glass, is a key indicator of hypervelocity impact

events and lightning strikes. Its formation from quartz-bearing target rocks provides crucial

information about the extreme pressure and temperature conditions reached during such

events. Understanding the formation of lechatelierite is paramount for interpreting the

geological record of impact cratering and for various applications in materials science. This

document provides detailed application notes and protocols for the numerical modeling of

lechatelierite formation in impact simulations, supported by experimental data and

methodologies.

Numerical simulations, particularly hydrocode and molecular dynamics models, are powerful

tools to investigate the transient and extreme conditions of impact events that are often

inaccessible to direct experimental measurement. These simulations allow for a parametric

study of the factors influencing lechatelierite formation, including impact velocity, projectile and

target properties, and the equation of state (EOS) of silica.
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Modeling Lechatelierite Formation: A Conceptual
Workflow
The process of modeling lechatelierite formation involves a series of steps, from defining the

initial impact conditions to analyzing the final phase of the silica. This workflow can be

visualized as a logical progression of computational tasks.
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1. Pre-Processing: Simulation Setup

2. Processing: Impact Simulation

3. Post-Processing: Analysis

Define Impact Parameters
(Velocity, Angle, Projectile Size)

Select Constitutive Models
(Equation of State for Silica)

Generate Computational Mesh

Run Hydrocode/
Molecular Dynamics Simulation

Track Pressure, Temperature,
and Density Evolution

Identify Regions Exceeding
Melting/Vitrification Thresholds

Analyze Phase Transitions
(Quartz -> Stishovite -> Lechatelierite)

Visualize and Quantify
Lechatelierite Distribution

Click to download full resolution via product page

Caption: Workflow for modeling lechatelierite formation in impact simulations.
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Quantitative Data from Shock Wave Experiments
The following tables summarize key quantitative data from experimental studies on the shock

compression of silica, providing critical parameters for the validation of numerical models.

Table 1: Shock Conditions for Phase Transitions in Silica

Initial Material
Peak Pressure
(GPa)

Post-Shock
Temperature
(°C)

Resulting
Phase

Reference

α-quartz 10 - 35 -

Planar

Deformation

Features (PDFs)

[1]

α-quartz > 35 -
Diaplectic glass

(amorphization)
[1]

α-quartz ~56 -

Amorphous silica

-> d-NiAs-type

structure

[2]

Fused Silica 63 -

Dense

amorphous

phase

[3]

Granite (Quartz-

bearing)
59 -

Preserved quartz

texture, biotite

melt

[4]

Granite (Quartz-

bearing)
72.5 -

Vesiculated

biotitic melt
[4]

Granite (Quartz-

bearing)
85 -

Lechatelierite

formation
[4][5]

Fused Silica 200 - 1600 -
Hugoniot data for

high pressures
[6]

Table 2: Equation of State (EOS) Parameters for Silica
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Different analytical equations of state are employed in impact simulations to describe the

thermodynamic behavior of silica under extreme conditions.

EOS Model Key Features Typical Application Reference

ANEOS

Spans solid, liquid,

gas, and plasma

phases. Can model

melting and

vaporization.

Planetary impact

simulations.
[7][8]

Tillotson

Describes material

behavior from solid to

vapor states.

High-velocity impact

calculations.

SESAME

Tabulated EOS library

from Los Alamos

National Laboratory.

Hydrodynamic

simulations.
[9]

M-ANEOS

Modified ANEOS with

Mie-type potential for

the solid phase and

molecular clusters for

the vapor phase.

More accurate for

geologic materials like

SiO2.

[7]

Experimental Protocols for Shock Metamorphism of
Quartz
The following protocols provide a generalized methodology for conducting shock recovery and

in-situ shock wave experiments on quartz-bearing materials to study the formation of

lechatelierite and other high-pressure phases.

Protocol 1: Plate-Impact Shock Recovery Experiments
This protocol describes a method to subject a sample to a planar shock wave and recover it for

post-shock analysis.
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Objective: To generate and recover shocked quartz samples for petrographic and

microstructural analysis to identify lechatelierite and other shock-induced features.

Materials and Equipment:

Single-stage or two-stage light gas gun

Flyer plate (material chosen for impedance matching)

Target assembly containing a polished quartz disc

Momentum trap assembly

Vacuum chamber

Velocity measurement system (e.g., VISAR - Velocity Interferometer System for Any

Reflector)

Petrographic microscope, Scanning Electron Microscope (SEM), Raman spectrometer for

sample analysis

Procedure:

Sample Preparation: Prepare thin, polished discs of high-purity quartz. Characterize the pre-

shock sample for any existing defects.

Target Assembly: Mount the quartz sample within a target container designed to protect it

from catastrophic failure upon impact and facilitate recovery.

Flyer Plate Acceleration: Accelerate the flyer plate to a predetermined velocity using the gas

gun. The impact velocity is a key parameter controlling the peak shock pressure.

Impact: The flyer plate impacts the target assembly, generating a high-pressure shock wave

that propagates through the quartz sample.

Shock Wave Attenuation and Sample Recovery: The momentum trap is designed to capture

the projectile and minimize reflected waves that could further alter the sample. Carefully

recover the shocked sample from the target assembly.
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Post-Shock Analysis: Prepare thin sections of the recovered sample. Analyze the sample

using optical microscopy, SEM, and Raman spectroscopy to identify shock metamorphic

features, including planar deformation features (PDFs), diaplectic glass, and lechatelierite.

Protocol 2: Laser-Driven In-Situ Shock Experiments
This protocol outlines a method for generating shock waves in a sample using a high-power

laser and observing the material's response in real-time.

Objective: To measure the equation of state and observe phase transitions in silica under shock

compression in real-time.

Materials and Equipment:

High-power pulsed laser (e.g., Nd:YAG, OMEGA EP)

Target assembly with a thin silica sample

VISAR (Velocity Interferometer System for Any Reflector) for particle velocity measurements

SOP (Streaked Optical Pyrometer) for temperature measurements

Vacuum chamber

Procedure:

Target Preparation: Prepare a target package consisting of an ablator layer, the silica

sample, and a transparent window for diagnostics.

Laser Irradiation: Focus the high-power laser pulse onto the ablator layer. The rapid ablation

of this layer generates a plasma that expands and drives a shock wave into the silica

sample.

In-Situ Diagnostics:

Use VISAR to measure the velocity of the reflecting surface (either the back of the sample

or a reflective layer) to determine the particle velocity.
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Use SOP to measure the thermal emission from the shocked material to determine the

shock temperature.

Data Analysis: From the measured shock velocity (determined from the transit time of the

shock wave through the sample of known thickness) and particle velocity, a point on the

Hugoniot curve (a locus of shock states) can be determined. Changes in the measured

properties can indicate phase transitions.

Signaling Pathways and Logical Relationships
In the context of impact simulations, "signaling pathways" can be interpreted as the cause-and-

effect relationships that govern the transformation of quartz to lechatelierite.

Initial State

Shock Compression

Post-Shock / High Temperature Final State

α-Quartz

Stishovite
(High-Pressure Crystalline Phase)High Pressure

Diaplectic Glass
(Amorphous Silica)

High Strain Rate Silica Melt

Decompression & High Temperature

High Temperature
Lechatelierite

(Quenched Silica Glass)
Rapid Quenching

Click to download full resolution via product page

Caption: Phase transition pathway from quartz to lechatelierite under impact conditions.

Conclusion
The modeling of lechatelierite formation is a complex but essential tool for understanding the

physics of hypervelocity impacts. By combining robust numerical simulations with validating

experimental data, researchers can gain deep insights into the extreme conditions generated

during these events. The protocols and data presented here provide a framework for

conducting and interpreting such studies, ultimately contributing to a more comprehensive

understanding of impact cratering processes on Earth and other planetary bodies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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